2-[2-[(3-Chlorobenzoyl)amino]phenyl]acetic acid

• IUPAC Name: 2-[2-[(3-chlorobenzoyl)amino]phenyl]acetic acid
• InChI: InChI=1S/C15H12ClNO3/c16-12-6-3-5-11(8-12)15(20)17-13-7-2-1-4-10(13)9-14(18)19/h1-8H,9H2,(H,17,20)(H,18,19)
• InChI Key: JJWCEHCOSFIROW-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C(C(=C1)CC(=O)O)NC(=O)C2=CC(=CC=C2)Cl
• Molecular Formula: C15H12ClNO3
• Molecular Weight: 289.71 g/mol

Description

2-[2-[(3-Chlorobenzoyl)amino]phenyl]acetic acid, also known as diclofenac, is a nonsteroidal anti-inflammatory drug (NSAID) that is widely used for the treatment of pain and inflammation. It is a potent inhibitor of cyclooxygenase (COX) enzymes, which play a crucial role in the production of prostaglandins, a group of lipid compounds involved in inflammation and pain.

Mechanism of Action

Diclofenac exerts its therapeutic effects by inhibiting the activity of COX enzymes, which are responsible for the production of prostaglandins. Prostaglandins are involved in the regulation of inflammation and pain, and their overproduction can contribute to the development of various diseases.
Biochemical and Physiological Effects:
Diclofenac has been shown to have a number of biochemical and physiological effects, including the reduction of inflammation and pain, the inhibition of platelet aggregation, and the modulation of immune function. It has also been shown to have antioxidant properties and may help to protect against oxidative stress.

Advantages and Limitations for Lab Experiments

Diclofenac is a widely used and well-studied drug, making it a valuable tool for scientific research. Its potent anti-inflammatory and analgesic effects make it useful for the study of pain mechanisms and inflammation. However, its use in laboratory experiments may be limited by its potential side effects and the need for careful dosing and monitoring.

Future Directions

There are many potential future directions for research involving 2-[2-[(3-Chlorobenzoyl)amino]phenyl]acetic acid. Some possible areas of investigation include its use in the treatment of cancer, Alzheimer's disease, and other conditions. Additionally, further research may be needed to better understand the mechanisms underlying its anti-inflammatory and analgesic effects, as well as its potential side effects and interactions with other drugs. Finally, the development of new formulations and delivery methods may help to improve the efficacy and safety of 2-[2-[(3-Chlorobenzoyl)amino]phenyl]acetic acid for use in scientific research and clinical practice.

Synthesis Methods

Diclofenac can be synthesized through a multistep process involving the reaction of 3-chlorobenzoic acid with 2-amino-phenol to form 2-(3-chlorobenzoyl)aminophenol, which is then converted to the final product by reaction with acetic anhydride and acetic acid.

Scientific Research Applications

Diclofenac has been extensively studied for its anti-inflammatory and analgesic properties. It has been used in a variety of scientific research applications, including the study of pain mechanisms, inflammation, and arthritis. Diclofenac has also been investigated for its potential use in the treatment of cancer, Alzheimer's disease, and other conditions.